Cas no 114259-65-3 (4-naphthalen-1-ylbutane-1-thiol)
114259-65-3 structure
Product Name:4-naphthalen-1-ylbutane-1-thiol
CAS No:114259-65-3
MF:C14H16S
MW:216.341842651367
CID:2612575
PubChem ID:13738785
Update Time:2025-04-21
4-naphthalen-1-ylbutane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-naphthalen-1-ylbutane-1-thiol
- 114259-65-3
- 4-(Naphthalen-1-yl)butane-1-thiol
- SCHEMBL131057
- DTXSID00548073
-
- Inchi： 1S/C14H16S/c15-11-4-3-7-13-9-5-8-12-6-1-2-10-14(12)13/h1-2,5-6,8-10,15H,3-4,7,11H2
- InChI Key： GSJIQQDVOJOABR-UHFFFAOYSA-N
- SMILES： SCCCCC1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 216.09727168g/mol
- Monoisotopic Mass: 216.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 1Ų
4-naphthalen-1-ylbutane-1-thiol Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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